Cas no 1396854-58-2 (1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-(2-methylbenzoyl)-1,4-diazepane hydrochloride)

• Product Name: 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-(2-methylbenzoyl)-1,4-diazepane hydrochloride
• CAS No: 1396854-58-2
• MF: C₂₀H₂₉ClN₄O
• MW: 376.923463582993
• CID: 6532906
• Update Time: 2025-07-14

1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-(2-methylbenzoyl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-(2-methylbenzoyl)-1,4-diazepane hydrochloride
• [4-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-1,4-diazepan-1-yl]-(2-methylphenyl)methanone:hydrochloride

• Inchi： 1S/C20H28N4O.ClH/c1-16-7-4-5-8-19(16)20(25)23-10-6-9-22(11-13-23)12-14-24-18(3)15-17(2)21-24;/h4-5,7-8,15H,6,9-14H2,1-3H3;1H
• InChI Key： HCMAXRITUFMZAF-UHFFFAOYSA-N
• SMILES： [H]Cl.C(N1CCCN(CCN2C(C)=CC(C)=N2)CC1)(C1=CC=CC=C1C)=O

Additional information on 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-(2-methylbenzoyl)-1,4-diazepane hydrochloride

Recent Advances in the Study of 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-(2-methylbenzoyl)-1,4-diazepane hydrochloride (CAS: 1396854-58-2)

The compound 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-(2-methylbenzoyl)-1,4-diazepane hydrochloride (CAS: 1396854-58-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique diazepane backbone and pyrazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary studies suggest that it exhibits high affinity for certain G-protein coupled receptors (GPCRs), which are critical in modulating various physiological processes. This binding affinity is believed to be mediated by the pyrazole and benzoyl groups, which facilitate interactions with the receptor's active site. Further structural-activity relationship (SAR) studies are underway to optimize the compound's efficacy and selectivity, with the aim of developing novel therapeutics for conditions such as anxiety, depression, and chronic pain.

In addition to its receptor-binding properties, recent research has explored the compound's pharmacokinetic profile. Studies in animal models have demonstrated favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid hepatic clearance in some species. Researchers are currently investigating prodrug strategies and formulation modifications to address these limitations and enhance the compound's bioavailability.

The synthetic pathway for 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-(2-methylbenzoyl)-1,4-diazepane hydrochloride has also been a focus of recent publications. Novel synthetic routes have been proposed to improve yield and purity, with particular emphasis on green chemistry principles to reduce environmental impact. These advancements are critical for scaling up production and ensuring consistent quality in preclinical and clinical studies.

Looking ahead, the compound's potential extends beyond its initial therapeutic indications. Early-stage research has hinted at possible applications in oncology, where its mechanism of action may synergize with existing chemotherapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials, with the first phase I studies anticipated within the next two years.

In conclusion, 1-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-4-(2-methylbenzoyl)-1,4-diazepane hydrochloride represents a promising candidate in the pipeline of novel therapeutics. Its unique chemical structure, combined with its versatile pharmacological profile, positions it as a compound of significant interest for future drug development. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development pathway.